Cas no 17920-37-5 (6-Amino-1-methylpyridin-2(1H)-one)

• Product Name: 6-Amino-1-methylpyridin-2(1H)-one
• CAS No: 17920-37-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD16620388
• CID: 1066471
• PubChem ID: 12316963
• Update Time: 2025-06-09

6-Amino-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-methylpyridin-2(1H)-one
• N-methyl-6-amino-2-pyridone
• SCHEMBL11922777
• MFCD16620388
• DB-065263
• DTXSID501298615
• 6-amino-1-methyl-1,2-dihydropyridin-2-one
• 17920-37-5
• AKOS006338899
• SB53045
• G65334
• pyridine, 6-amino-1,2-dihydro-1-methyl-2-oxo-
• EN300-256190
• 6-amino-1-methyl-2(1H)-pyridinone
• 6-amino-1-methylpyridin-2-one
• 2(1H)-Pyridinone, 6-amino-1-methyl-

• MDL： MFCD16620388
• Inchi： 1S/C6H8N2O/c1-8-5(7)3-2-4-6(8)9/h2-4H,7H2,1H3
• InChI Key： LRUDTHYTKINLOF-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(N)N1C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-Amino-1-methylpyridin-2(1H)-one

Introduction to 6-Amino-1-methylpyridin-2(1H)-one (CAS No. 17920-37-5) and Its Emerging Applications in Chemical Biology

6-Amino-1-methylpyridin-2(1H)-one, identified by the chemical abstracts service number 17920-37-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridinone class, characterized by a nitrogen-containing six-membered ring with a ketone and an amino group. The presence of both electron-donating and withdrawing groups makes it a versatile scaffold for designing molecules with potential biological activity.

The structural motif of 6-Amino-1-methylpyridin-2(1H)-one positions it as a valuable intermediate in the synthesis of more complex pharmacophores. Its ability to participate in various chemical reactions, such as nucleophilic addition, condensation, and cyclization, makes it a preferred building block in medicinal chemistry. Recent advancements in synthetic methodologies have further enhanced its utility, enabling the efficient preparation of derivatives with tailored biological properties.

In recent years, 6-Amino-1-methylpyridin-2(1H)-one has been explored for its potential in drug discovery and development. Its structural features suggest that it may interact with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, studies have demonstrated its role in modulating enzyme activity, which could be relevant in the treatment of metabolic disorders and inflammatory conditions.

One of the most compelling aspects of 6-Amino-1-methylpyridin-2(1H)-one is its versatility in derivative synthesis. Researchers have leveraged its scaffold to develop novel compounds with enhanced pharmacological profiles. For example, modifications at the amino and methyl positions have led to derivatives with improved solubility, bioavailability, and target specificity. These findings highlight the compound's potential as a lead compound or intermediate in the development of new drugs.

The compound's significance extends beyond academic research; it has found applications in industrial settings where precision and efficiency are paramount. The synthesis of 6-Amino-1-methylpyridin-2(1H)-one has been optimized for large-scale production, ensuring that pharmaceutical companies can access this valuable building block in sufficient quantities for preclinical and clinical studies. This accessibility underscores its importance in the broader drug discovery landscape.

Recent studies have also explored the role of 6-Amino-1-methylpyridin-2(1H)-one in computational chemistry and molecular modeling. Its well-defined structure allows researchers to predict its interactions with biological targets using advanced computational techniques. This approach has accelerated the design process by enabling virtual screening of potential derivatives before experimental synthesis. Such interdisciplinary efforts are crucial for advancing drug discovery efforts.

The compound's stability under various conditions makes it a reliable choice for long-term storage and transportation, which is essential for both research laboratories and pharmaceutical manufacturers. Additionally, its compatibility with multiple synthetic pathways enhances its appeal as a versatile intermediate. These attributes collectively contribute to its growing prominence in synthetic chemistry.

Looking ahead, the future prospects of 6-Amino-1-methylpyridin-2(1H)-one appear promising. Ongoing research is focused on expanding its applications into new therapeutic areas, such as oncology and neurology. The development of novel synthetic strategies will continue to drive innovation, allowing for the creation of more sophisticated derivatives with improved therapeutic potential.

In conclusion, 6-Amino-1-methylpyridin-2(1H)-one (CAS No. 17920-37-5) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for researchers and pharmaceutical developers alike. As our understanding of its biological properties continues to grow, so too will its impact on therapeutic innovation.